Cas no 2229099-88-9 (2-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-methylbutanoic acid)

• Product Name: 2-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-methylbutanoic acid
• CAS No: 2229099-88-9
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5862501
• PubChem ID: 165827846
• Update Time: 2025-11-01

2-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-methylbutanoic acid
• 2229099-88-9
• EN300-1888915
• 2-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}-3-methylbutanoic acid

• Inchi： 1S/C15H27NO4/c1-10(2)12(13(17)18)11-8-6-7-9-16(11)14(19)20-15(3,4)5/h10-12H,6-9H2,1-5H3,(H,17,18)
• InChI Key： KMPBXRDRTMXKRN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C(C(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-methylbutanoic acid

Chemical Profile: 2-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-methylbutanoic Acid (CAS No. 2229099-88-9)

Introduction

The compound 2-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-methylbutanoic acid, identified by the CAS number 2229099-88-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a tert-butoxy carbonyl group and a methyl-substituted butanoic acid moiety. The combination of these functional groups makes it a versatile compound with diverse reactivity and properties.

Structural Features

The molecular structure of this compound is defined by its piperidine ring, a six-membered cyclic amine, which serves as the central framework. The piperidine ring is substituted at the 1-position with a tert-butoxy carbonyl group (BOC), a common protecting group in organic synthesis. This substitution not only enhances the stability of the molecule but also provides opportunities for further functionalization. Additionally, the 3-methylbutanoic acid group attached at the 2-position of the piperidine ring introduces both aliphatic and carboxylic acid functionalities, contributing to the compound's chemical diversity.

Synthesis and Applications

The synthesis of 2-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-methylbutanoic acid involves multi-step organic reactions, often employing strategies such as nucleophilic substitution, condensation, and oxidation. The BOC group plays a critical role in protecting the amine during intermediate steps, ensuring high yields and purity in the final product. This compound has been explored in various research contexts, including its use as an intermediate in drug discovery and as a building block for more complex molecules.

Recent studies have highlighted its potential in medicinal chemistry, particularly in the development of bioactive compounds with anti-inflammatory and analgesic properties. Its structure allows for easy modification, enabling researchers to investigate its pharmacokinetic profiles and bioavailability under different conditions.

Pharmacological Properties

Emerging research has focused on the pharmacological properties of this compound, particularly its ability to modulate enzyme activity and interact with cellular receptors. Preclinical studies have demonstrated that it exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a promising candidate for therapeutic interventions in conditions such as chronic pain and inflammatory diseases.

Preliminary toxicity studies indicate that this compound has a favorable safety profile at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are required to validate these findings and establish its efficacy in human subjects.

Environmental Impact

In addition to its pharmacological applications, there is growing interest in understanding the environmental impact of this compound. Research into its biodegradation pathways has revealed that it undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments. This characteristic aligns with current sustainability goals in the chemical industry.

Future Directions

The future of 2-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-methylbutanoic acid lies in its continued exploration as a lead compound for drug development. Ongoing research aims to optimize its pharmacokinetic properties through structural modifications while maintaining its bioactivity. Additionally, efforts are being made to scale up its production using environmentally friendly synthesis routes that minimize waste and energy consumption.

In conclusion, this compound represents a valuable asset in contemporary organic chemistry and pharmacology. Its unique structure, coupled with promising biological activity and favorable environmental attributes, positions it as a key player in advancing therapeutic solutions for various medical conditions.